Cas no 1701568-15-1 (3-Bromo-2-fluorophenylacetylene)

• Product Name: 3-Bromo-2-fluorophenylacetylene
• CAS No: 1701568-15-1
• MF: C₈H₄BrF
• MW: 199.019764900208
• CID: 5056775
• PubChem ID: 106646527
• Update Time: 2026-02-28

3-Bromo-2-fluorophenylacetylene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluorophenylacetylene
• 1-bromo-3-ethynyl-2-fluorobenzene
• A1-30126
• MFCD31654731
• 1701568-15-1
• CS-0131490
• E81548
• EN300-1912940

• Inchi： 1S/C8H4BrF/c1-2-6-4-3-5-7(9)8(6)10/h1,3-5H
• InChI Key： GEEFMWZLLUAJEC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#C)=C1F

Computed Properties

• Exact Mass: 197.94804g/mol
• Monoisotopic Mass: 197.94804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-2-fluorophenylacetylene

3-Bromo-2-Fluorophenylacetylene: A Comprehensive Overview

3-Bromo-2-fluorophenylacetylene (CAS No. 1701568-15-1) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a phenyl ring substituted with bromine and fluorine atoms with an acetylene group. The presence of these halogen substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in modern chemical research.

The molecular formula of 3-bromo-2-fluorophenylacetylene is C₈H₅BrF, and its molecular weight is approximately 204.0 g/mol. The compound exists as a solid under standard conditions and exhibits a melting point of around 95°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in various synthetic protocols. The compound's structure has been extensively studied using techniques such as X-ray crystallography, which has provided insights into its spatial arrangement and intermolecular interactions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-bromo-2-fluorophenylacetylene through a variety of routes. One prominent approach involves the Sonogashira coupling reaction, where an aryl halide reacts with an alkyne in the presence of a palladium catalyst to form the desired product. This method has been optimized to achieve high yields and selectivity, making it a cornerstone in the synthesis of similar arylacetylenes. Additionally, other methods such as nucleophilic aromatic substitution and transition-metal-catalyzed cross-couplings have been explored to expand the scope of accessible derivatives.

The chemical reactivity of 3-bromo-2-fluorophenylacetylene is influenced by the electron-withdrawing effects of the bromine and fluorine substituents on the aromatic ring. These effects enhance the electrophilicity of the acetylenic carbon, rendering it susceptible to nucleophilic attack in various reactions. For instance, this compound has been employed as a precursor in the synthesis of biaryls, heterocycles, and polyaromatic hydrocarbons through coupling reactions with arylboronic acids or other nucleophiles.

In recent years, 3-bromo-2-fluorophenylacetylene has found applications in drug discovery and materials science. Its ability to participate in click chemistry reactions has made it a valuable component in the construction of complex molecular architectures. For example, researchers have utilized this compound to synthesize bioactive molecules with potential anticancer and antimicrobial properties. Furthermore, its use in the development of advanced materials such as carbon-based nanomaterials and optoelectronic devices has been reported in several high-impact studies.

The unique electronic properties of 3-bromo-2-fluorophenylacetylene also make it an attractive candidate for applications in electrochemistry and catalysis. Recent studies have demonstrated its utility as an electrochemically active material in energy storage devices such as supercapacitors and batteries. Additionally, its role as a ligand in transition-metal-catalyzed reactions has opened new avenues for asymmetric synthesis and enantioselective catalysis.

From an environmental perspective, 3-bromo-2-fluorophenylacetylene exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. Its production processes have been optimized to minimize waste generation and energy consumption, contributing to eco-friendly practices within the chemical industry.

In conclusion, 3-bromo-2-fluorophenylacetylene (CAS No. 1701568-15-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an indispensable tool for researchers aiming to push the boundaries of chemical innovation.